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Compound of Interest

Compound Name: 4-Methylcatechol-d3

Cat. No.: B12398623

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and known biological
activities of 4-Methylcatechol-d3. Due to the limited availability of in-depth technical data for
the deuterated form, this document leverages information from its non-deuterated analog, 4-
methylcatechol, to provide a thorough resource. All data pertaining to the non-deuterated form

will be clearly indicated.

Chemical and Physical Properties

Quantitative data for 4-Methylcatechol-d3 and its non-deuterated counterpart are summarized
below for easy comparison.

Table 1: Physical and Chemical Properties of 4-Methylcatechol-d3
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Property Value Source
Molecular Formula C7HsD30:2 [1]
Molecular Weight 127.16 g/mol [1][2]
CAS Number 83719-41-9 [1]
Purity =298% [1]
Topological Polar Surface Area  40.46 A2 [1]
LogP 1.40622 [1]
Hydrogen Bond Acceptors 2 [1]
Hydrogen Bond Donors 2 [1]
Rotatable Bonds 1 [1]
SMILES [Ozﬁ]l;fé(l(;;CC(C([ZH])([ZH]) o

Table 2: Physical and Chemical Properties of 4-Methylcatechol
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Property Value Source
Molecular Formula C7HsO2 [3114]
Molecular Weight 124.14 g/mol [3][4]
CAS Number 452-86-8 [5]
Appearance White to light yellow to light

orange powder to lump
Melting Point 62 - 69 °C [6]
Boiling Point 251 °C [6]
Flash Point 140 °C [6]
Water Solubility Soluble [6]
logP (o/w) 1.340 (est) [7]
Specific Gravity 1.12900 @ 25.00 °C [7]

Safety and Handling

This section outlines the known hazards and recommended handling procedures for 4-
Methylcatechol-d3 and its non-deuterated analog. Researchers should always consult the
most recent Safety Data Sheet (SDS) from their supplier before handling this compound.

2.1. Hazard Identification and GHS Classification (for 4-Methylcatechol-d3)
¢ Signal Word: Warning[8]
e Hazard Statements:[8]

o H315 - Causes skin irritation.

o H319 - Causes serious eye irritation.

o H335 - May cause respiratory irritation.

2.2. Hazard Identification and GHS Classification (for 4-Methylcatechol)
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e Pictogram: GHSO07: Exclamation mark([5]
 Signal Word: Warning[5]
e Hazard Statements:[5]

H302 - Harmful if swallowed.

[¢]

[e]

H312 - Harmful in contact with skin.

H315 - Causes skin irritation.

o

[¢]

H319 - Causes serious eye irritation.

[e]

H335 - May cause respiratory irritation.

2.3. Recommended Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][9]
o Skin Protection: Wear protective gloves and a lab coat.[8][9]

» Respiratory Protection: Use only in a well-ventilated area. If dust is generated, a
NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[9]

2.4. Handling and Storage

e Handling:

o

Avoid contact with skin and eyes.[10][11]

[¢]

Do not breathe dust.[9]

[¢]

Wash hands thoroughly after handling.[8][10]

[e]

Use good occupational work practices.[10]

e Storage:
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[e]

Store in a cool, dry, well-ventilated area.[10]

o

Keep container tightly closed.[8][9]

[¢]

Store away from incompatible materials such as strong oxidizing agents and strong bases.
[9][10]

[¢]

This product may become yellow upon exposure to air or light.

2.5. First Aid Measures

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[8]

[°]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3][9]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[8][9]

« If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[9]

2.6. Spills and Disposal

e Minor Spills:

o Clean up spills immediately.[10][11]

o Use dry clean-up procedures and avoid generating dust.[10][11]

o Sweep up or vacuum up spilled material and place it in a clean, dry, sealable, labeled
container for disposal.[10]

e Major Spills:

o Clear the area of personnel and move upwind.[11]

o Alert the fire brigade and inform them of the location and nature of the hazard.[10]
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o Control personal contact by using protective equipment.[10]
e Disposal:

o Dispose of contents/container to a hazardous or special waste collection point, in
accordance with local, regional, national, and/or international regulations.[8]

Biological Activity and Experimental Protocols

Research on 4-methylcatechol, the non-deuterated analog of 4-Methylcatechol-d3, has
revealed several biological activities.

3.1. Antiplatelet Activity

4-Methylcatechol has been identified as a potent antiplatelet compound, demonstrating greater
activity than acetylsalicylic acid in some studies.[12][13] Its mechanism of action involves
interference with multiple aggregation pathways.[14]

Experimental Protocol: Ex Vivo Platelet Aggregation Assay[14]

Blood Collection: Collect whole blood from healthy donors.

e Incubation: Dilute 300 pL of whole blood with an equal volume of preheated 0.9% sodium
chloride. Incubate with 5 pL of 4-methylcatechol, a standard drug, or DMSO (vehicle control)
at a final concentration of 0.8% for 3 minutes at 37 °C.

 Induction of Aggregation: Induce platelet aggregation by adding one of the following inducers
at their desired final concentrations.

e Monitoring: Monitor platelet aggregation for 6 minutes using an impedance aggregometer.

Diagram: 4-Methylcatechol Antiplatelet Mechanism of Action
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Caption: Inhibition of platelet aggregation by 4-methylcatechol.
3.2. Nerve Growth Factor (NGF) Induction

4-Methylcatechol is an inducer of nerve growth factor (NGF) synthesis.[3] Studies have shown
its therapeutic potential in experimental diabetic neuropathy in rats by increasing NGF content
in the sciatic nerve.[15]

Experimental Protocol: In Vivo Diabetic Neuropathy Model[15]

¢ Induction of Diabetes: Induce diabetes in rats via streptozotocin (STZ) injection.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b12398623?utm_src=pdf-body-img
https://www.selleckchem.com/products/4-methylcatechol.html
https://pubmed.ncbi.nlm.nih.gov/8195800/
https://pubmed.ncbi.nlm.nih.gov/8195800/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Treatment: Begin treatment with 4-methylcatechol 4 weeks after STZ injection.

o Assessment: After an 8-week experimental period, measure motor nerve conduction velocity
(MNCV), mean myelinated axon diameter, and NGF content in the sciatic nerve.

o Comparison: Compare the results of the 4-methylcatechol treated group with untreated
diabetic rats.

Diagram: 4-Methylcatechol Workflow in Diabetic Neuropathy Model

Gnduce Diabetes (STZ))

No Treatment

Assess Outcomes:
- MNCV
- Axon Diameter
- NGF Content

Click to download full resolution via product page

Caption: Experimental workflow for evaluating 4-methylcatechol in a diabetic neuropathy
model.

3.3. Metabolic Pathways
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4-Methylcatechol is an intermediate in the degradation of some alkylbenzenes.[16] The enzyme
cis-1,2-dihydroxy-4-methylcyclohexa-3,5-diene-1-carboxylate dehydrogenase metabolizes cis-
1,2-dihydroxy-4-methylcyclohexa-3,5-diene-1-carboxylate to produce 4-methylcatechol.[5] It is
also a microbial metabolite of rutin.[17]

Diagram: Metabolic Production of 4-Methylcatechol

cis-1,2-dihydroxy-4-methylcyclohexa- cis-1,2-dihydroxy-4-methylcyclohexa- NAD(P)+
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Caption: Enzymatic production of 4-methylcatechol.

Toxicological Information (for 4-Methylcatechol)

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[18]

» Carcinogenicity: Some studies have indicated that 4-methylcatechol may be carcinogenic.
[16] Long-term feeding studies in rats showed it to be carcinogenic to the forestomach and
glandular stomach.[16]

o Other Effects: It has been shown to induce apoptosis in melanoma cells through oxidative
stress.[16]

This document is intended for informational purposes only and should not be used as a
substitute for a comprehensive risk assessment. Always consult the primary literature and
Safety Data Sheets before conducting any experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-Methylcatechol-d3: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398623#safety-and-handling-of-4-methylcatechol-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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